N-Pyridin-2-yl-5,6,7,8-tetrahydroquinazoline-4-carboxamide

• IUPAC Name: N-pyridin-2-yl-5,6,7,8-tetrahydroquinazoline-4-carboxamide
• InChI: InChI=1S/C14H14N4O/c19-14(18-12-7-3-4-8-15-12)13-10-5-1-2-6-11(10)16-9-17-13/h3-4,7-9H,1-2,5-6H2,(H,15,18,19)
• InChI Key: MIIGPFMWQUINCY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC=N2)C(=O)NC3=CC=CC=N3
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

“N-Pyridin-2-yl-5,6,7,8-tetrahydroquinazoline-4-carboxamide” belongs to the class of organic compounds known as pyridinylpyrimidines. These are compounds containing a pyridinylpyrimidine skeleton, which consists of a pyridine linked (not fused) to a pyrimidine by a bond.

Synthesis Analysis

The synthesis of this compound involves the use of α-aminoamidines for the synthesis of a new series of 5,6,7,8-tetrahydroquinazolines by their reaction with bis-benzylidene cyclohexanones. The reaction occurs in mild conditions and is characterized by excellent yields. It has easy workup, as compared to the existing methods of tetrahydroquinazoline preparation.

Molecular Structure Analysis

Newly synthesized derivatives of 5,6,7,8-tetrahydroquinazoline bear protecting groups at the C2- tert -butyl moiety of a quinazoline ring, which can be easily cleaved, opening up further opportunities for their functionalization.

Chemical Reactions Analysis

The catalytic activity and recyclability of the Fe2Ni-BDC catalyst for the Michael addition amidation reaction of 2-aminopyridine and nitroolefins were estimated. The results illustrated that the Fe2Ni-BDC catalyst demonstrated good efficiency in the reaction under optimal conditions.

Physical And Chemical Properties Analysis

The structure of samples was determined by X-ray powder diffraction (XRD), Fourier transform infrared spectroscopy (FT-IR), Raman spectroscopy, and nitrogen physisorption measurements.

Mechanism of Action

Molecular docking studies indicate that the synthesized compounds reveal high binding affinity toward some essential enzymes of Mycobacterial tuberculosis, such as dihydrofolate reductase (DHFR), pantothenate kinase (Mt PanK), and FAD-containing oxidoreductase DprE1 (Mt DprE1), so that they may be promising candidates for the molecular design and the development of new antitubercular agents against multidrug-resistant strains of the Tubercle bacillus.

Future Directions

The high inhibition activity of the synthesized compounds was also predicted against β-glucosidase, suggesting a novel tetrahydroquinazoline scaffold for the treatment of diabetes. Therefore, developing novel routes for a synthetic design of tetrahydroquinazolines is a high-value goal, due to their promising bioactivities.